5-isopropyl-2-methoxy-N-phenylbenzenesulfonamide

• IUPAC Name: 2-methoxy-N-phenyl-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-12(2)13-9-10-15(20-3)16(11-13)21(18,19)17-14-7-5-4-6-8-14/h4-12,17H,1-3H3
• InChI Key: NFFPIURIHOQGHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC=C2
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

5-isopropyl-2-methoxy-N-phenylbenzenesulfonamide, also known as IMPS, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. This compound is a sulfonamide derivative that has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 5-isopropyl-2-methoxy-N-phenylbenzenesulfonamide is not fully understood. However, it has been proposed that this compound may act as an inhibitor of certain enzymes that are involved in the regulation of various cellular processes, including cell growth and division.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes. In vivo studies have shown that this compound can reduce tumor growth and increase survival rates in animal models of cancer.

Advantages and Limitations for Lab Experiments

5-isopropyl-2-methoxy-N-phenylbenzenesulfonamide has several advantages for lab experiments, including its relatively low cost, high stability, and ease of synthesis. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 5-isopropyl-2-methoxy-N-phenylbenzenesulfonamide. One potential direction is the development of new derivatives of this compound with improved pharmacological properties. Another direction is the study of the mechanism of action of this compound in more detail to better understand its potential therapeutic applications. Additionally, the use of this compound as a tool for the study of protein structure and function could be further explored. Finally, the potential use of this compound as a new therapeutic agent for the treatment of various diseases could be investigated in more detail.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. The synthesis method of this compound involves a multistep process, and its mechanism of action is not fully understood. This compound has been found to have various biochemical and physiological effects, and it has several advantages and limitations for lab experiments. Finally, there are several future directions for research on this compound, including the development of new derivatives and the investigation of its potential therapeutic applications.

Scientific Research Applications

5-isopropyl-2-methoxy-N-phenylbenzenesulfonamide has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied for its potential as a lead compound for the development of new drugs for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In biochemistry, this compound has been used as a tool for the study of protein structure and function. In pharmacology, this compound has been studied for its potential as a new therapeutic agent for the treatment of various diseases.